Cas no 2229668-93-1 (2-(2-nitroethenyl)-2,3-dihydro-1,4-benzodioxine)

• Product Name: 2-(2-nitroethenyl)-2,3-dihydro-1,4-benzodioxine
• CAS No: 2229668-93-1
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 6602680
• PubChem ID: 165784163
• Update Time: 2025-11-01

2-(2-nitroethenyl)-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 2-(2-nitroethenyl)-2,3-dihydro-1,4-benzodioxine
• EN300-1782271
• 2229668-93-1

• Inchi： 1S/C10H9NO4/c12-11(13)6-5-8-7-14-9-3-1-2-4-10(9)15-8/h1-6,8H,7H2/b6-5+
• InChI Key： OSDRDQXMRFKBPP-AATRIKPKSA-N
• SMILES： O1C2C=CC=CC=2OCC1/C=C/[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.05315777g/mol
• Monoisotopic Mass: 207.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.3Ų

Additional information on 2-(2-nitroethenyl)-2,3-dihydro-1,4-benzodioxine

Recent Advances in the Study of 2-(2-Nitroethenyl)-2,3-dihydro-1,4-benzodioxine (CAS: 2229668-93-1)

The compound 2-(2-nitroethenyl)-2,3-dihydro-1,4-benzodioxine (CAS: 2229668-93-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel bioactive molecules. Its nitroethenyl group and benzodioxine core make it a valuable scaffold for the development of compounds with potential anti-inflammatory, antimicrobial, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(2-nitroethenyl)-2,3-dihydro-1,4-benzodioxine exhibited promising inhibitory effects on key enzymes involved in inflammatory pathways.

In terms of synthetic methodology, researchers have developed more efficient routes to produce 2-(2-nitroethenyl)-2,3-dihydro-1,4-benzodioxine with higher yields and purity. A recent publication in Organic Letters (2024) described a novel catalytic system that reduces the number of synthetic steps while maintaining excellent stereoselectivity. This advancement is particularly important for scaling up production for preclinical studies.

Pharmacological investigations have revealed interesting structure-activity relationships (SAR) for this compound class. The nitroethenyl moiety appears crucial for interaction with biological targets, while modifications to the benzodioxine ring system can significantly alter potency and selectivity. Current research efforts are focused on optimizing these structural features to improve drug-like properties while maintaining biological activity.

From a mechanistic perspective, recent proteomics studies have identified several potential protein targets of 2-(2-nitroethenyl)-2,3-dihydro-1,4-benzodioxine derivatives, including kinases and nuclear receptors. These findings, published in ACS Chemical Biology (2024), provide valuable insights for future drug development efforts and suggest potential applications beyond the initially investigated therapeutic areas.

Looking forward, the compound's unique chemical properties and demonstrated biological activities position it as a promising lead for further drug discovery efforts. Current challenges include improving metabolic stability and oral bioavailability of derivatives, which are the focus of ongoing structure-optimization studies. The research community anticipates that continued investigation of 2-(2-nitroethenyl)-2,3-dihydro-1,4-benzodioxine and its analogs may yield novel therapeutic agents in the coming years.